Cas no 533872-53-6 (4-[benzyl(methyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide)

• Product Name: 4-[benzyl(methyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• CAS No: 533872-53-6
• MF: C₂₉H₃₂N₄O₇S
• MW: 580.651986122131
• CID: 5818589
• PubChem ID: 4187236
• Update Time: 2025-07-13

4-[benzyl(methyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[[methyl(phenylmethyl)amino]sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• Oprea1_443240
• 4-(N-benzyl-N-methylsulfamoyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 533872-53-6
• 4-[benzyl(methyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024583785
• F0559-0401

• Inchi： 1S/C29H32N4O7S/c1-5-37-24-17-22(18-25(38-6-2)26(24)39-7-3)28-31-32-29(40-28)30-27(34)21-13-15-23(16-14-21)41(35,36)33(4)19-20-11-9-8-10-12-20/h8-18H,5-7,19H2,1-4H3,(H,30,32,34)
• InChI Key： BTYHSYPZZKFVFH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 580.19917055g/mol
• Monoisotopic Mass: 580.19917055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• pka: 9.62±0.70(Predicted)

Additional information on 4-[benzyl(methyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

Professional Introduction to Compound with CAS No. 533872-53-6 and Product Name: 4-[benzyl(methyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

The compound with the CAS number 533872-53-6 and the product name 4-[benzyl(methyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide represents a significant advancement in the field of chemobiology and pharmaceutical research. This intricate molecular structure combines multiple functional groups that have been strategically designed to exhibit unique biochemical properties. The benzamide core, augmented by a benzyl(methyl)sulfamoyl moiety and an oxadiazole ring substituted with a triethoxyphenyl group, positions this compound as a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1,3,4-oxadiazole moiety is particularly noteworthy due to its presence in numerous bioactive molecules. Its structural rigidity and ability to engage in hydrogen bonding make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. In the context of this compound, the 5-(3,4,5-triethoxyphenyl) substitution on the oxadiazole ring introduces lipophilic characteristics while maintaining electronic balance, which is crucial for membrane permeability and target interaction.

The benzyl(methyl)sulfamoyl group at the 4-position of the benzamide core adds another layer of functionality. Sulfamoyl derivatives are well-documented for their role in modulating biological pathways, particularly in enzyme inhibition and receptor binding. The presence of both benzyl and methyl groups enhances the solubility and metabolic stability of the compound, making it more amenable for in vivo studies. This dual substitution also allows for fine-tuning of electronic properties, which can be critical for achieving optimal pharmacokinetic profiles.

Current research trends in chemobiology emphasize the development of multi-target directed ligands (MTDLs) that can interact with multiple biological targets simultaneously. This approach has shown promise in overcoming limitations associated with single-target drugs, such as drug resistance and off-target effects. The compound under discussion exhibits potential as an MTDL due to its complex structural features. The combination of a benzamide core, an oxadiazole ring, and sulfamoyl substituents suggests interactions with various enzymes and receptors involved in critical biological processes.

One of the most exciting aspects of this compound is its potential application in oncology research. Oxadiazole derivatives have been extensively studied for their antitumor properties. The 3,4,5-triethoxyphenyl group on the oxadiazole ring may contribute to its ability to inhibit key enzymes involved in cancer cell proliferation and survival. Additionally, sulfamoyl-containing compounds have demonstrated efficacy in disrupting protein-protein interactions that are essential for tumor growth. Preliminary computational studies suggest that this compound may exhibit high binding affinity for certain kinases and transcription factors implicated in cancer progression.

In addition to oncology applications, this compound holds promise for addressing inflammatory diseases. The sulfamoyl moiety is known to modulate inflammatory pathways by inhibiting enzymes such as COX-2 and LOX. The presence of electron-withdrawing groups like the sulfamoyl moiety can enhance binding interactions with target proteins involved in inflammation. Furthermore, the lipophilic nature imparted by the triethoxyphenyl group may improve blood-brain barrier penetration, making it a viable candidate for treating neuroinflammatory conditions.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidative couplings, have been employed to construct the complex framework efficiently. These synthetic strategies not only enhance efficiency but also allow for structural modifications to optimize biological activity.

Evaluation of this compound's pharmacological profile has begun with both in vitro and ex vivo studies. Initial assays indicate that it exhibits significant inhibitory activity against several target enzymes relevant to cancer and inflammation. The mode of action appears to involve disruption of signaling pathways that are critical for disease progression. Further studies are underway to elucidate detailed mechanisms of action and identify potential off-target effects.

The development of novel drug candidates like this one relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Advances in high-throughput screening technologies have accelerated the process of identifying promising compounds from large libraries. Computational modeling techniques have also played a crucial role in predicting binding affinities and optimizing molecular structures before experimental validation.

Future directions for research on this compound include exploring its potential as a prodrug or leading candidate for co-administration with other therapeutic agents. Prodrug formulations can enhance bioavailability or target specific tissues by leveraging metabolic processes post-administration. Combination therapies may offer synergistic effects by targeting multiple pathways simultaneously or by reducing resistance development associated with single-agent treatments.

In conclusion,4-[benzyl(methyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide represents a significant advancement in pharmaceutical research due to its complex molecular architecture and multifaceted biological activities. Its potential applications span across oncology and inflammatory diseases, making it a valuable asset for further exploration. Continued investigation into its pharmacological properties, synthesis optimization, and clinical relevance will be essential steps toward realizing its therapeutic potential.